Cas no 91271-61-3 ((2-(Piperidin-1-ylmethyl)phenyl)methanol)

(2-(Piperidin-1-ylmethyl)phenyl)methanol is a versatile organic compound featuring both a piperidine-substituted benzyl group and a hydroxymethyl functional group. This structure lends itself to applications in pharmaceutical intermediates and organic synthesis, where its dual functionality allows for further derivatization or as a building block in medicinal chemistry. The piperidine moiety enhances solubility and bioavailability, while the hydroxymethyl group provides a reactive site for conjugation or modification. Its stable yet modifiable nature makes it suitable for research in drug discovery, particularly in the development of CNS-targeting compounds. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic protocols.

(2-(Piperidin-1-ylmethyl)phenyl)methanol structure

91271-61-3 structure

Product Name:(2-(Piperidin-1-ylmethyl)phenyl)methanol

CAS No:91271-61-3

MF:C₁₃H₁₉NO

MW:205.296063661575

CID:61489

PubChem ID:693116

Update Time:2025-06-07

(2-(Piperidin-1-ylmethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-(Piperidin-1-ylmethyl)phenyl)methanol
- 2-(Piperidinomethyl)benzyl alcohol
- [2-(piperidin-1-ylmethyl)phenyl]methanol
- 2-(1-piperidinylmethyl)Benzenemethanol
- (2-(piperidinomethyl)phenyl)methanol
- [2-(piperidin-1-ylmethyl)phenyl]methanol(SALTDATA: HCl)
- 2-(PIPERIDIN-1-YLMETHYL)PHENYL]METHANOL
- 2-piperidinomethyl-benzyl alcohol
- 2-Piperidinomethyl-benzylalkohol
- benzenemethanol,2-(1-piperidinylmethyl)
- 2-(1-Piperidinylmethyl)benzenemethanol (ACI)
- Benzyl alcohol, o-(piperidinomethyl)- (7CI)
- (2-Piperidin-1-ylmethyl-phenyl)-methanol
- [2-[(Piperidin-1-yl)methyl]phenyl]methanol
- Oprea1_014034
- STK065353
- HMS1490N01
- IDI1_024181
- ChemDiv3_006271
- CCG-114115
- BRD-K49381790-003-01-0
- AKOS000320979
- DTXSID90351179
- DB-078968
- SB44067
- O10029
- AN-329/15537614
- DS-17609
- CS-0313365
- Oprea1_805147
- [2-(piperidinomethyl)phenyl]methanol
- 91271-61-3
- MDL： MFCD03211254
- Inchi： 1S/C13H19NO/c15-11-13-7-3-2-6-12(13)10-14-8-4-1-5-9-14/h2-3,6-7,15H,1,4-5,8-11H2
- InChI Key： KZSCBYKUUQJGNN-UHFFFAOYSA-N
- SMILES： OCC1C(CN2CCCCC2)=CC=CC=1

Computed Properties

Exact Mass: 205.14700
Monoisotopic Mass: 205.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.7
Topological Polar Surface Area: 23.5Å²

Experimental Properties

Density: 1.082
Melting Point: 72-73 ºC
Boiling Point: 319.6°C at 760 mmHg
Flash Point: 146.5°C
Refractive Index: 1.57
PSA: 23.47000
LogP: 2.10270

(2-(Piperidin-1-ylmethyl)phenyl)methanol Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-(Piperidin-1-ylmethyl)phenyl)methanol Pricemore >>

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Alichem	A129004815-5g	(2-(Piperidin-1-ylmethyl)phenyl)methanol	91271-61-3	95%	5g	$333.00	2023-08-31
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(2-(Piperidin-1-ylmethyl)phenyl)methanol Production Method

Production Method 1

643-79-8

91271-61-3

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: Ethanol

Reference

: N-Substituted Piperidines and Analogues as Structural Elements of Novel Histamine H3-Receptor Antagonists

Miko, Tibor, 2003, , ,

Production Method 2

643-79-8

91271-61-3

Reaction Conditions

1.1 Reagents: Titanium isopropoxide Solvents: Ethanol ; 12 h, rt
1.2 Reagents: Sodium borohydride ; 12 h, rt

Reference

: Structural variations of 1-(4-(phenoxymethyl)benzyl)piperidines as nonimidazole histamine H3 receptor antagonists

Miko, Tibor; Ligneau, Xavier; Pertz, Heinz H.; Arrang, Jean-Michel; Ganellin, C. Robin; et al, Bioorganic & Medicinal Chemistry, 2004, 12(10), 2727-2736

(2-(Piperidin-1-ylmethyl)phenyl)methanol Raw materials

Phthalaldehyde

(2-(Piperidin-1-ylmethyl)phenyl)methanol Preparation Products

(2-(Piperidin-1-ylmethyl)phenyl)methanol (91271-61-3)

(2-(Piperidin-1-ylmethyl)phenyl)methanol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:91271-61-3)(2-(Piperidin-1-ylmethyl)phenyl)methanol

Order Number:A898043

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:01

Price ($):269.0

Email:sales@amadischem.com

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